N-[4-(diethylamino)-2-methylphenyl]-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C19H23N3O3/c1-5-21(6-2)16-8-9-17(13(3)12-16)20-19(23)15-7-10-18(22(24)25)14(4)11-15/h7-12H,5-6H2,1-4H3,(H,20,23)
• InChI Key: NTJMRCJXAABJII-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)C2=CC(=C(C=C2)[N+](=O)[O-])C)C
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

N-[4-(diethylamino)-2-methylphenyl]-3-methyl-4-nitrobenzamide, commonly known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. Diclofenac is a member of the phenylacetic acid derivatives class of NSAIDs. It is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of signaling molecules involved in inflammation.

Mechanism of Action

Diclofenac works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation, pain, and fever. By inhibiting the production of prostaglandins, Diclofenac reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of cytokines, a group of signaling molecules involved in inflammation. Diclofenac has also been shown to reduce the activity of nuclear factor kappa B (NF-κB), a protein complex involved in the regulation of inflammation. In addition, Diclofenac has been shown to inhibit the activity of matrix metalloproteinases (MMPs), a group of enzymes involved in tissue remodeling.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages for lab experiments. It is a potent inhibitor of COX enzymes, which makes it a useful tool for studying the role of prostaglandins in inflammation. Diclofenac is also readily available and relatively inexpensive. However, Diclofenac has a number of limitations for lab experiments. It has been shown to have off-target effects on a number of other enzymes and signaling pathways. In addition, Diclofenac has been shown to have cytotoxic effects at high concentrations, which can limit its use in cell-based assays.

Future Directions

There are a number of future directions for research on Diclofenac. One area of research is the development of more selective COX inhibitors that have fewer off-target effects. Another area of research is the development of Diclofenac analogs that have improved pharmacokinetic properties, such as increased bioavailability and longer half-life. In addition, there is growing interest in the potential use of Diclofenac for the treatment of cancer, Alzheimer's disease, and Parkinson's disease, and further research is needed to explore these potential applications.

Synthesis Methods

Diclofenac can be synthesized through a multistep process starting from 2,4-dichloronitrobenzene. The first step involves the reaction of 2,4-dichloronitrobenzene with 4-(diethylamino)phenol to form 4-(diethylamino)-2-methylphenyl-4-nitrophenyl ether. The second step involves the reaction of the ether with methyl magnesium bromide to form 4-(diethylamino)-2-methylphenyl)-4-nitrophenol. The final step involves the reaction of the nitrophenol with acetyl chloride to form Diclofenac.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in the treatment of various conditions such as rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and acute pain. Diclofenac has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.